2-(2-methyl-1,3-dioxolan-2-yl)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide

• IUPAC Name: 2-(2-methyl-1,3-dioxolan-2-yl)-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C11H13N3O6/c1-11(18-4-5-19-11)6-9(15)13-12-7-8-2-3-10(20-8)14(16)17/h2-3,7H,4-6H2,1H3,(H,13,15)/b12-7+
• InChI Key: RNKDPUKTUMAUQG-KPKJPENVSA-N
• Canonical SMILES: CC1(OCCO1)CC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-]
• Isomeric SMILES: CC1(OCCO1)CC(=O)N/N=C/C2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C11H13N3O6
• Molecular Weight: 283.24 g/mol

Description

Synthesis Analysis

Synthesis of structurally similar compounds often involves intricate chemical reactions tailored to yield specific functionalities. For example, the efficient synthesis of cyclic ketene acetals like 2-methylene-4-phenyl-1,3-dioxolane showcases a method that could be adapted for synthesizing our compound of interest. This synthesis involves reactions from acetal halides characterized through various spectroscopic methods (Tran et al., 2016).

Molecular Structure Analysis

The analysis of molecular structure is crucial for understanding the properties and reactivity of a compound. The crystal structure of related compounds, such as 2-(2-Nitrophenyl)acetohydrazide, can provide insights into the possible arrangement of our compound. In this case, the dihedral angle between key groups and hydrogen bonding patterns within the crystal structure can be studied (Praveen et al., 2012).

Chemical Reactions and Properties

The chemical behavior of compounds containing furan rings and aceto hydrazide groups can be complex and varied. For instance, compounds with the 5-nitrofuran moiety exhibit various biological activities and reactivities under different conditions. The synthesis and reaction of similar compounds provide valuable information on the possible chemical reactions our compound may undergo (Mir et al., 1991).

Physical Properties Analysis

Understanding the physical properties, such as solubility, melting point, and crystal structure, is essential for the practical application of any compound. For compounds like ours, the crystal structure analysis provides insights into molecular packing, hydrogen bonding, and other intermolecular interactions, which directly influence the compound's physical properties (Vinutha et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and potential for forming derivatives, are critical for applying the compound in synthetic chemistry and material science. Studies on similar compounds, focusing on their synthesis, reactivity, and the formation of derivatives, shed light on the chemical characteristics expected for our compound (Krapivin et al., 1988).

Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of novel compounds derived from 2-(2-methyl-1,3-dioxolan-2-yl)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide and their antimicrobial activity have been subjects of research. For instance, Küçükgüzel et al. (1999) synthesized various pentanetrione-3-[4-[[(5-nitro-2-furyl/pyridyl/substituted phenyl)methylene]hydrazinocarbonyl]phenyl]hydrazones and evaluated their antimycobacterial activity. The study identified compounds with significant activity against Mycobacterium fortuitum and Mycobacterium tuberculosis, highlighting the potential of these derivatives in developing new antimycobacterial agents (Ş. Küçükgüzel et al., 1999).

Antiplatelet and Antihypertensive Activities

Rodrigues et al. (2012) discovered a novel antiplatelet agent, LASSBio-1215, from a series of functionalized furyl N-acylhydrazone derivatives. This compound exhibited significant antiaggregating actions on platelets through the inhibition of cyclooxygenase-1 (COX-1) or thromboxane synthase, suggesting its utility in preventing thrombotic events (A. P. D. Rodrigues et al., 2012). Additionally, Abdel-Wahab et al. (2008) synthesized and assessed the antihypertensive α-blocking activity of thiosemicarbazides, triazoles, and Schiff bases, finding some compounds with promising antihypertensive effects (B. F. Abdel-Wahab et al., 2008).

Nonlinear Optical Properties

The study of nonlinear optical (NLO) properties of compounds related to 2-(2-methyl-1,3-dioxolan-2-yl)-N'-[(5-nitro-2-furyl)methylene]acetohydrazide has been explored, with Naseema et al. (2010) investigating the NLO properties of three hydrazones. Their research found that these compounds exhibited significant two-photon absorption, suggesting their potential applications in optical device technologies (K. Naseema et al., 2010).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and potential biological activity. Compounds containing nitro groups can be explosive under certain conditions, and hydrazides can be irritants.